Cas no 1865100-94-2 (3-(2-bromo-6-chlorophenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-6-chlorophenyl)azetidin-3-ol
• CAS No: 1865100-94-2
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 6160687
• PubChem ID: 130505751
• Update Time: 2025-06-14

3-(2-bromo-6-chlorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-chlorophenyl)azetidin-3-ol
• 1865100-94-2
• EN300-1912499

• Inchi： 1S/C9H9BrClNO/c10-6-2-1-3-7(11)8(6)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： CCNVCXCNSNUKQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CNC1)O)Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-bromo-6-chlorophenyl)azetidin-3-ol

Research Brief on 3-(2-bromo-6-chlorophenyl)azetidin-3-ol (CAS: 1865100-94-2): Recent Advances and Applications

3-(2-bromo-6-chlorophenyl)azetidin-3-ol (CAS: 1865100-94-2) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This azetidine derivative, characterized by its unique halogenated phenyl ring and hydroxylated azetidine core, has shown promising potential as a building block for novel therapeutic agents. Recent studies have focused on its synthetic accessibility, structural versatility, and biological activity, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of σ1 receptor modulators. The research team from University of California, San Francisco, utilized 3-(2-bromo-6-chlorophenyl)azetidin-3-ol as a scaffold to develop novel compounds with high affinity for σ1 receptors, which are implicated in neuropathic pain and neurodegenerative disorders. The bromo and chloro substituents on the phenyl ring were found to be crucial for maintaining optimal receptor binding, while the azetidin-3-ol moiety contributed to improved blood-brain barrier penetration.

In the field of antimicrobial research, a recent patent application (WO2023056321) disclosed derivatives of 3-(2-bromo-6-chlorophenyl)azetidin-3-ol exhibiting potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The structural modifications at the 3-position of the azetidine ring, while preserving the halogenated phenyl group, resulted in compounds with minimum inhibitory concentrations (MICs) in the low micromolar range against clinically relevant pathogens.

From a synthetic chemistry perspective, advances in the preparation of 3-(2-bromo-6-chlorophenyl)azetidin-3-ol have been reported in Organic Process Research & Development (2023, 27, 456-467). The improved synthetic route features a highly enantioselective [2+2] cycloaddition as the key step, achieving the desired azetidine core with excellent diastereoselectivity (>20:1 dr) and good overall yield (68%). This methodological advancement has significant implications for the large-scale production of this valuable intermediate.

Current challenges in the development of 3-(2-bromo-6-chlorophenyl)azetidin-3-ol derivatives include optimizing their metabolic stability and reducing potential off-target effects. Recent structure-activity relationship (SAR) studies suggest that subtle modifications to the azetidine ring, such as N-alkylation or introduction of spirocyclic systems, can significantly improve the pharmacokinetic profile while maintaining the desired biological activity. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under review for publication in Bioorganic & Medicinal Chemistry Letters.

Looking forward, the unique structural features of 3-(2-bromo-6-chlorophenyl)azetidin-3-ol continue to inspire novel drug discovery efforts. Its combination of synthetic tractability, three-dimensional character, and demonstrated biological relevance positions this compound as a valuable scaffold in the development of next-generation therapeutics. Ongoing research is exploring its potential in additional therapeutic areas, including inflammation and oncology, with preliminary results expected in early 2024.